Cas no 89226-78-8 (3-(2-Aminopyridin-3-yl)propan-1-ol)

• Product Name: 3-(2-Aminopyridin-3-yl)propan-1-ol
• CAS No: 89226-78-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD09927103
• CID: 607787
• PubChem ID: 46318127
• Update Time: 2025-11-02

3-(2-Aminopyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanol, 2-amino-
• 3-(2-AMINOPYRIDIN-3-YL)PROPAN-1-OL
• 3-Pyridinepropanol,2-amino
• 3-(2-Aminopyridin-3-yl)propan-1-ol, AldrichCPR
• MFCD09927103
• DTXSID40673595
• EN300-1635275
• 89226-78-8
• AKOS006310982
• SCHEMBL6834581
• DB-347424
• 3-(2-Aminopyridin-3-yl)propan-1-ol

• MDL： MFCD09927103
• Inchi： 1S/C8H12N2O/c9-8-7(4-2-6-11)3-1-5-10-8/h1,3,5,11H,2,4,6H2,(H2,9,10)
• InChI Key： RCBLWTYTSGRYGX-UHFFFAOYSA-N
• SMILES： OCCCC1=CC=CN=C1N

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 59.14000
• LogP: 1.16990

3-(2-Aminopyridin-3-yl)propan-1-ol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(2-Aminopyridin-3-yl)propan-1-ol

Comprehensive Guide to 3-(2-Aminopyridin-3-yl)propan-1-ol (CAS No. 89226-78-8): Properties, Applications, and Market Insights

3-(2-Aminopyridin-3-yl)propan-1-ol (CAS No. 89226-78-8) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This aminopyridine derivative is known for its unique structural features, which make it a valuable intermediate in synthetic chemistry. The compound's molecular formula is C₈H₁₂N₂O, and it features both an amino group and a hydroxyl group, enabling diverse reactivity.

The growing interest in 3-(2-Aminopyridin-3-yl)propan-1-ol is driven by its role in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers frequently search for "aminopyridine derivatives in drug design" or "CAS 89226-78-8 applications," highlighting its relevance in modern medicinal chemistry. Its structural versatility allows for modifications that enhance binding affinity and selectivity in target proteins.

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From a synthetic perspective, the compound's hydroxyl and amino functional groups facilitate reactions such as esterification, amidation, and condensation. Laboratories often explore "synthetic routes for 3-(2-Aminopyridin-3-yl)propan-1-ol" or "CAS 89226-78-8 purity standards" to optimize production processes. High-purity grades of this compound are essential for reproducible results in research and industrial applications.

The market for 3-(2-Aminopyridin-3-yl)propan-1-ol is expanding, driven by advancements in pharmaceutical R&D and agrochemical innovations. Trends such as "green chemistry in intermediate synthesis" and "cost-effective aminopyridine derivatives" are shaping procurement strategies. Suppliers are increasingly focusing on scalable and sustainable production methods to meet the demands of global markets.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-(2-Aminopyridin-3-yl)propan-1-ol. Researchers frequently inquire about "analytical methods for CAS 89226-78-8" or "quality control of aminopyridine intermediates," underscoring the need for reliable quantification and impurity profiling. Proper storage conditions, typically under inert atmospheres and low temperatures, ensure long-term stability.

In summary, 3-(2-Aminopyridin-3-yl)propan-1-ol (CAS No. 89226-78-8) is a multifaceted compound with broad applications in life sciences and material engineering. Its relevance in drug discovery, agrochemicals, and synthetic chemistry makes it a subject of ongoing research and commercial interest. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in future scientific breakthroughs.